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For researchers and innovators in the food science and beverage development sectors, the
guest for a consistent, high-quality, and sensorially appealing Salgam is paramount. This guide
provides a comparative analysis of Salgam produced with various starter cultures, supported
by available experimental data and detailed methodologies for sensory panel evaluation.

The traditional production of Salgam, a fermented black carrot and bulgur beverage, often
relies on spontaneous fermentation, leading to variability in the final product's taste, aroma, and
overall quality.[1] The use of defined starter cultures offers a promising solution for
standardization and enhancement of its sensory profile.[1][2] Research indicates that the
addition of specific lactic acid bacteria (LAB) can significantly improve the sensory
characteristics of Salgam.[3][4]

Comparative Sensory Evaluation of Salgam with
Different Starter Cultures
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Sensory panel evaluations have demonstrated a clear preference for Salgam produced with
specific starter cultures over those made by traditional or direct methods.[3][5] While
comprehensive quantitative data from a single study comparing a wide range of starter cultures
is limited in publicly available literature, a qualitative and semi-quantitative comparison can be
synthesized from multiple sources.

Studies have consistently shown that starter-culture-fermented Salgam receives higher sensory
scores.[3][5] Notably, autochthonous strains, those isolated from traditional Salgam, are
considered particularly effective as they are well-adapted to the fermentation environment and
can dominate the microbiota, ensuring desirable and consistent sensory outcomes.[1][2][6]

Quantitative Sensory Data Summary

The following table summarizes the sensory evaluation results from various studies. It is
important to note that direct comparison of scores between different studies can be challenging
due to variations in sensory panels and scoring scales.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/24924855/
https://www.researchgate.net/publication/285993504_Selection_of_potential_autochthonous_starter_cultures_from_shalgam_a_traditional_Turkish_lactic_acid-fermented_beverage
https://pubmed.ncbi.nlm.nih.gov/24924855/
https://www.researchgate.net/publication/285993504_Selection_of_potential_autochthonous_starter_cultures_from_shalgam_a_traditional_Turkish_lactic_acid-fermented_beverage
https://journals.tubitak.gov.tr/cgi/viewcontent.cgi?article=1656&context=agriculture
https://academic.oup.com/ijfst/article/55/4/1698/7805607
https://pmc.ncbi.nlm.nih.gov/articles/PMC5495728/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Starter Culture(s)

Sensory Attribute
Scores/Ranking

Key Findings

Lactobacillus plantarum

Most Preferred

Consistently ranked as the
most preferred starter culture,
resulting in a product with a
superior sensory profile.[1][5]
The addition of L. plantarum
has also been shown to
increase the total volatile
content, contributing to a richer

aroma.[7]

Lactobacillus fermentum

Second Most Preferred

Ranked as the second most

preferred in sensory analyses.

[1]5]

Lactobacillus paracasei subsp.

paracasei 2

Third Most Preferred

Following L. plantarum and L.
fermentum, this strain also
produces a highly acceptable
Salgam.[1][5]

Lactobacillus buchneri

Mentioned as frequently

isolated

While not explicitly ranked in
sensory preference in the
provided results, it is one of
the most frequently isolated
bacteria in Salgam, suggesting
a significant role in its

characteristic properties.[3][4]

Traditional Method (with

starter)

Highest Scores

Salgam produced using the
traditional method with the
addition of starter cultures
received the highest sensory
scores compared to the direct
method (without dough
fermentation).[3][4][5]

Direct Method

Not Preferred

The direct production method

for Salgam is generally not
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preferred from a sensory
standpoint.[3][4][5]

Experimental Protocols for Sensory Panel
Evaluation

A standardized and well-documented experimental protocol is crucial for obtaining reliable and
reproducible sensory data. The following outlines a typical methodology for the sensory
evaluation of Salgam.

Panelist Selection and Training

o Selection: Panelists are typically selected based on their sensory acuity, interest, and
availability. It is recommended to avoid panelists who smoke or use vape products due to a
potentially diminished sense of taste and smell.

» Training: For descriptive analysis, panelists undergo training to familiarize them with the
specific sensory attributes of Salgam, including color, clarity, aroma, taste, mouthfeel, and
aftertaste. Reference standards may be used to anchor the scaling of these attributes.

Sample Preparation and Presentation

e Preparation: Salgam samples are cooled to a consistent temperature (e.g., 10-12 °C) before
evaluation.

o Presentation: Approximately 20-25 mL of each sample is served in clear, odorless plastic or
glass cups. The cups are coded with random three-digit numbers to blind the panelists to the
sample identity. Samples are presented to panelists in a monadic and randomized order to
minimize bias.

Sensory Evaluation Procedure

e Environment: Sensory evaluation is conducted in a controlled environment with neutral

lighting and no distracting odors.

» Palate Cleansing: Panelists are instructed to rinse their palates with water and consume
unsalted crackers between samples to neutralize any lingering taste.
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» Evaluation: Panelists evaluate the samples based on a predefined scoresheet. Different

scales can be used, including:

o Hedonic Scale: A 9-point structured hedonic scale is often used to assess appearance,

color, taste, odor, and overall impression.

o Descriptive Analysis: A 10-cm horizontal scale can be used where panelists mark their
perception of the intensity of specific attributes (e.g., color, smell, taste, overall

impression).

o Ranking Test: Panelists are asked to rank the samples from most to least preferred.

Data Analysis

The data collected from the sensory panel is statistically analyzed to determine significant
differences between the samples. Analysis of variance (ANOVA) and Duncan's multiple range

test are commonly employed for this purpose.

Visualizing the Sensory Evaluation Workflow

The following diagrams illustrate the logical flow of a typical sensory panel evaluation for

Salgam.
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Start: Salgam Samples with Different Starter Cultures

Sample Preparation
(Coding, Cooling, Aliquoting)

:

Panelist Briefing
(Instructions, Scoresheet)

:

Individual Sensory Evaluation in Booths

A

Betyeen Sgmples

Palate Cleansing Data Collection
(Water, Unsalted Crackers) (Scoresheets)

:

Statistical Analysis
(ANOVA, Mean Scores)

:

Results Interpretation & Reporting

End: Comparative Sensory Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sensory Showdown: A Comparative Guide to Salgam
Fermentation with Different Starter Cultures]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12772139/docs#sensory-showdown-a-
comparative-guide-to-algam-fermentation-with-different-starter-cultures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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